Cas no 898765-49-6 ( )

  structure
  structure
Product Name: 
CAS No:898765-49-6
MF:C12H15FO
MW:194.245307207108
CID:879351
PubChem ID:24724036
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-2,2-dimethylbutan-1-one
    • 2,2-DIMETHYL-4'-FLUOROBUTYROPHENONE
    • 2,2-DIMETHYL-1-PYRAZOL-1-YLMETHYL-PROPYLAMINE
    • 898765-49-6
    • DTXSID10642435
    • MFCD03841135
    • AKOS011974195
    •  
    • MDL： MFCD03841135
    • Inchi： 1S/C12H15FO/c1-4-12(2,3)11(14)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3
    • InChI Key： RWPGJNSOUNNSIW-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C(C(C)(C)CC)=O

Computed Properties

  • Exact Mass: 194.11100
  • Monoisotopic Mass: 194.110693260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.44460

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

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